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Compound of Interest

Compound Name: (4-Methylpyridazin-3-yl)methanol

Cat. No.: B11776448

Get Quote

Executive Summary & Immediate Action Card
(4-Methylpyridazin-3-yl)methanol (Structure: Pyridazine ring substituted with a methyl group

at position 4 and a hydroxymethyl group at position 3) is a nitrogen-containing heterocyclic

building block used primarily in pharmaceutical synthesis. Like many low-molecular-weight

pyridazines, it should be treated as a hazardous organic chemical.

Critical Safety Directive: Do NOT dispose of this compound down the drain. It requires high-

temperature incineration due to its nitrogen content and potential for aquatic toxicity.
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Scenario Immediate Action

Small Spill (<5 g/mL)

Absorb with inert material (vermiculite/sand).

Place in a sealed jar labeled "Hazardous Waste

- Solid/Debris."

Large Spill

Evacuate area. Wear nitrile gloves, lab coat,

and safety goggles. Use a HEPA-filtered

vacuum or wet-sweep to avoid dust generation.

Skin Contact
Wash immediately with soap and water for 15

minutes.[1]

Eye Contact
Rinse cautiously with water for 15 minutes.[1][2]

[3] Remove contact lenses.[1][2][3][4]

Chemical Profile & Hazard Assessment
To ensure safe disposal, you must understand the chemical nature of the waste. While specific

SDS data for this exact isomer may be limited in public databases, its properties are consistent

with the pyridazinylmethanol class (e.g., CAS 1956324-99-4 analogs).

Chemical Class: Heterocyclic Primary Alcohol.

Physical State: Typically a Solid (white to off-white powder) at room temperature.

Molecular Formula: C₆H₈N₂O

Acidity/Basicity: Weakly basic due to pyridazine nitrogens; can form salts with strong acids.

Reactivity: Incompatible with strong oxidizing agents and acid chlorides.

Hazard Classification (GHS-Analogous):

Warning: Skin Irritation (Category 2)[4]

Warning: Eye Irritation (Category 2A)

Warning: Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)[2]
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Pre-Disposal Segregation & Handling
Proper segregation prevents dangerous reactions in the waste stream.

Segregation Rules
Isolate from Oxidizers: Do not mix with peroxides, nitrates, or permanganates. The

pyridazine ring is susceptible to oxidation, which can be exothermic.

Keep Separate from Halogenated Waste: Unless dissolved in a halogenated solvent (e.g.,

DCM), keep this compound in the Non-Halogenated Organic stream to reduce disposal

costs.

Solid vs. Liquid: Segregate pure solid compound from solution waste.

Container Selection
Solids: High-Density Polyethylene (HDPE) wide-mouth jars.

Liquids (Solutions): Glass or HDPE bottles with vented caps if gas evolution is suspected

(rare for this compound).

Disposal Protocols (Step-by-Step)
Protocol A: Solid Waste (Pure Compound)
Use this for expired shelf stock or surplus solid reagent.

Labeling: Attach a hazardous waste tag. Clearly write:

Chemical Name: (4-Methylpyridazin-3-yl)methanol[5][6]

Hazards: Irritant, Toxic (assume toxic if LD50 is unknown).

Packaging: Transfer the solid into a clear, sealable bag or original container. Place this

secondary container into the Solid Organic Waste drum.

Disposal Path:Incineration. The high nitrogen content requires thermal destruction to prevent

release of NOx gases.
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Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)
Use this for reaction byproducts or dissolved compound.

Characterize Solvent: Determine if the primary solvent is Halogenated (DCM, Chloroform) or

Non-Halogenated (Methanol, Ethyl Acetate, DMSO).

Collection: Pour into the appropriate solvent waste carboy.

Note: If the solution is acidic (from workup), neutralize to pH 6–8 before adding to organic

waste drums to prevent drum corrosion or gas generation.

Disposal Path:Fuel Blending (for high BTU non-halogenated solvents) or Incineration (for

halogenated/toxic mixtures).

Protocol C: Contaminated Sharps & Debris
Glassware/Needles: Dispose of in a rigid, puncture-resistant sharps container.

Gloves/Wipes: Place in a yellow or red "Biohazard/Chemically Contaminated" bag depending

on facility protocols for cytotoxic agents (treat as potentially cytotoxic until proven otherwise).

Visual Workflow: Waste Decision Tree

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11776448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
(4-Methylpyridazin-3-yl)methanol

Physical State?

Solid / Powder Liquid / Solution

Bin: Hazardous Solid Waste
(Incineration) Solvent Type?

Halogenated
(DCM, CHCl3)

Non-Halogenated
(MeOH, EtOAc)

Bin: Halogenated Solvent Waste
(High Temp Incineration)

Bin: Non-Halogenated Solvent Waste
(Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for segregating (4-Methylpyridazin-3-yl)methanol waste streams.

Regulatory Compliance (RCRA & EPA)
For US-based laboratories, strict adherence to RCRA (Resource Conservation and Recovery

Act) is mandatory.
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Parameter Classification Code/Note

Waste Code Not Listed (P/U)
This specific isomer is not P-

or U-listed.

Characteristic Toxic / Irritant

Classify as "Hazardous Waste"

based on toxicity

characteristic.

DOT Shipping Not Regulated

Typically not regulated as

dangerous goods unless in

solution with flammable

solvents.

Destruction Incineration

Preferred method for nitrogen

heterocycles to ensure

complete ring destruction.

Documentation Requirement: Always maintain a Waste Manifest tracking the volume

generated. If synthesizing this compound (R&D exemption), ensure the container is labeled

"Caution: For Research Use Only - Toxicity Not Fully Determined."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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